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molecular formula C16H18N2O B8394116 (RS)-N-benzyl-N-methyl-2-phenylglycinamide

(RS)-N-benzyl-N-methyl-2-phenylglycinamide

Cat. No. B8394116
M. Wt: 254.33 g/mol
InChI Key: OJPPLAWORTYMLZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Procedure details

Name
CN(Cc1ccccc1)C(=O)C(N)c1ccccc1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Cn1c(C(=O)O)cc2cc(NC(=O)c3ccccc3-c3ccc(C(F)(F)F)cc3)ccc21
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
CS(=O)(=O)O
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
CCN(CC)CC
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
ClCCl
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Cl
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Cl
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
[Na]
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
O
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
On1nnc2ccccc21
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
CN(Cc1ccccc1)C(=O)C(NC(=O)c1cc2cc(NC(=O)c3ccccc3-c3ccc(C(F)(F)F)cc3)ccc2n1C)c1ccccc1

Identifiers

REACTION_SMILES
[CH2:52]([c:53]1[cH:54][cH:55][cH:56][cH:57][cH:58]1)[N:59]([C:60]([CH:61]([NH2:62])[c:63]1[cH:64][cH:65][cH:66][cH:67][cH:68]1)=[O:69])[CH3:70].[CH3:2][n:3]1[c:4]([C:31](=[O:32])[OH:33])[cH:5][c:6]2[cH:7][c:8]([NH:12][C:13](=[O:14])[c:15]3[c:16](-[c:21]4[cH:22][cH:23][c:24]([C:27]([F:28])([F:29])[F:30])[cH:25][cH:26]4)[cH:17][cH:18][cH:19][cH:20]3)[cH:9][cH:10][c:11]12.[CH3:34][S:35](=[O:36])(=[O:37])[OH:38].[CH3:74][CH2:75][N:76]([CH2:77][CH3:78])[CH2:79][CH3:80].[Cl:71][CH2:72][Cl:73].[ClH:50].[ClH:51].[Na:1].[OH2:39].[OH:40][n:41]1[c:42]2[cH:43][cH:44][cH:45][cH:46][c:47]2[n:48][n:49]1>>[CH3:2][n:3]1[c:4]([C:31](=[O:33])[NH:62][CH:61]([C:60]([N:59]([CH2:52][c:53]2[cH:54][cH:55][cH:56][cH:57][cH:58]2)[CH3:70])=[O:69])[c:63]2[cH:64][cH:65][cH:66][cH:67][cH:68]2)[cH:5][c:6]2[cH:7][c:8]([NH:12][C:13](=[O:14])[c:15]3[c:16](-[c:21]4[cH:22][cH:23][c:24]([C:27]([F:28])([F:29])[F:30])[cH:25][cH:26]4)[cH:17][cH:18][cH:19][cH:20]3)[cH:9][cH:10][c:11]12

Inputs

Step One
Name
CN(Cc1ccccc1)C(=O)C(N)c1ccccc1
Quantity
Extracted from reaction SMILES
Type
reactant
Smiles
CN(Cc1ccccc1)C(=O)C(N)c1ccccc1
Name
Cn1c(C(=O)O)cc2cc(NC(=O)c3ccccc3-c3ccc(C(F)(F)F)cc3)ccc21
Quantity
Extracted from reaction SMILES
Type
reactant
Smiles
Cn1c(C(=O)O)cc2cc(NC(=O)c3ccccc3-c3ccc(C(F)(F)F)cc3)ccc21
Name
CS(=O)(=O)O
Quantity
Extracted from reaction SMILES
Type
reactant
Smiles
CS(=O)(=O)O
Name
CCN(CC)CC
Quantity
Extracted from reaction SMILES
Type
reactant
Smiles
CCN(CC)CC
Name
ClCCl
Quantity
Extracted from reaction SMILES
Type
reactant
Smiles
ClCCl
Name
Cl
Quantity
Extracted from reaction SMILES
Type
reactant
Smiles
Cl
Name
Cl
Quantity
Extracted from reaction SMILES
Type
reactant
Smiles
Cl
Name
[Na]
Quantity
Extracted from reaction SMILES
Type
reactant
Smiles
[Na]
Name
O
Quantity
Extracted from reaction SMILES
Type
reactant
Smiles
O
Name
On1nnc2ccccc21
Quantity
Extracted from reaction SMILES
Type
reactant
Smiles
On1nnc2ccccc21

Outcomes

Product
Name
CN(Cc1ccccc1)C(=O)C(NC(=O)c1cc2cc(NC(=O)c3ccccc3-c3ccc(C(F)(F)F)cc3)ccc2n1C)c1ccccc1
Type
product
Smiles
CN(Cc1ccccc1)C(=O)C(NC(=O)c1cc2cc(NC(=O)c3ccccc3-c3ccc(C(F)(F)F)cc3)ccc2n1C)c1ccccc1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.